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Abstract
GNE-207 is a highly potent and selective inhibitor of the CREB-binding protein (CBP)

bromodomain, a key epigenetic reader involved in the regulation of gene transcription.[1][2][3]

[4][5][6] Dysregulation of CBP activity is implicated in various diseases, particularly cancer,

making it an attractive target for therapeutic development. These application notes provide

detailed protocols for utilizing GNE-207 in high-throughput screening (HTS) assays to identify

and characterize modulators of CBP activity.

Introduction
CREB-binding protein (CBP) and its close homolog p300 are histone acetyltransferases (HATs)

that play a crucial role in chromatin remodeling and gene expression.[7][8] The bromodomain

of CBP recognizes and binds to acetylated lysine residues on histones and other proteins,

thereby recruiting the transcriptional machinery to specific gene loci.[7][8] Inhibition of the CBP

bromodomain can disrupt these interactions, leading to the modulation of downstream gene

expression, including the proto-oncogene MYC. GNE-207 has been identified as a potent and

selective inhibitor of the CBP bromodomain, demonstrating significant potential as a chemical

probe and therapeutic lead.
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Table 1: In Vitro Potency and Selectivity of GNE-207
Target Assay Type IC50 (nM) EC50 (nM)

Selectivity
vs. BRD4(1)

Reference

CBP

Bromodomai

n

Biochemical 1 - >2500-fold [1][5]

MYC

Expression

Cellular (MV-

4-11 cells)
- 18 - [1][5][9]

Signaling Pathway
The following diagram illustrates the simplified signaling pathway involving CBP and the

mechanism of action for GNE-207. CBP, through its bromodomain, recognizes acetylated

histones, leading to the recruitment of transcriptional machinery and subsequent expression of

target genes like MYC. GNE-207 competitively inhibits the CBP bromodomain, preventing this

recognition and leading to the downregulation of target gene expression.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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